4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
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Description
4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is a heterocyclic compound featuring a piperidine core substituted at position 4 with a 1-ethylpyrazole group and at position 3 with a methyl group. This structure combines the conformational flexibility of piperidine with the aromatic and hydrogen-bonding capabilities of pyrazole, making it a versatile scaffold in medicinal chemistry and materials science. Its synthesis typically involves cyclization or multicomponent reactions, with optimization of catalysts and reaction conditions to enhance yield and purity .
Properties
Molecular Formula |
C11H19N3 |
|---|---|
Molecular Weight |
193.29 g/mol |
IUPAC Name |
4-(1-ethylpyrazol-4-yl)-3-methylpiperidine |
InChI |
InChI=1S/C11H19N3/c1-3-14-8-10(7-13-14)11-4-5-12-6-9(11)2/h7-9,11-12H,3-6H2,1-2H3 |
InChI Key |
VGYLMLCSYFPBPT-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(C=N1)C2CCNCC2C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine typically involves the reaction of 1-ethyl-1H-pyrazole with 3-methylpiperidine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.
Industrial Production Methods
In an industrial setting, the production of 4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as cost, efficiency, and scalability. Industrial production often requires stringent quality control measures to ensure the consistency and safety of the final product.
Chemical Reactions Analysis
Types of Reactions
4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like halogens and alkylating agents are employed in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives with different functional groups.
Scientific Research Applications
4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Analogues: Substituent Variations
Key structural analogues differ in substituents on the pyrazole or piperidine moieties, influencing physicochemical and biological properties.
Key Findings :
- Ethyl vs.
- Amine vs. Methyl on Piperidine : The 3-amine substituent in 1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine increases hydrogen-bonding capacity, favoring interactions with polar biological targets .
- Positional Isomerism : The 2-pyrazole-substituted isomer (2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine) shows distinct conformational preferences, impacting binding to enzymes or receptors .
Functional Group Variations in Related Scaffolds
Compounds with alternative heterocycles or functional groups exhibit divergent reactivity and applications.
Key Findings :
- Triazole vs. Pyrazole : Triazole-containing compounds (e.g., 4-(3-ethyl-5-isopropyl-4H-1,2,4-triazol-4-yl)piperidine) exhibit greater metabolic stability due to the triazole ring’s resistance to oxidation .
- Piperazine vs. Piperidine : Piperazine derivatives (e.g., 1-(1-(1H-Pyrazol-4-yl)ethyl)piperazinedihydrochloride) often show enhanced solubility and bioavailability due to their basic nitrogen .
Key Findings :
- Continuous flow synthesis optimizes yield and purity for the target compound, making it industrially viable .
- Halogenated derivatives (e.g., 3-((4-iodo-1H-pyrazol-1-yl)methyl)piperidine) require multi-step protocols, limiting scalability .
Research and Development Insights
- Biological Activity : The target compound’s ethyl-pyrazole group enhances hydrophobic interactions with protein binding pockets, as seen in analogues with anticancer and antimicrobial activity .
- Structure-Activity Relationship (SAR): Minor modifications, such as replacing ethyl with isopropyl (CAS 297172-18-0), reduce conformational flexibility but improve target selectivity .
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